2-(Cyclopentylthio)-1-(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)ethanone

• IUPAC Name: 2-cyclopentylsulfanyl-1-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]ethanone
• InChI: InChI=1S/C12H18F3NO2S/c13-12(14,15)8-18-9-5-16(6-9)11(17)7-19-10-3-1-2-4-10/h9-10H,1-8H2
• InChI Key: YQLGWGNECVZTHV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)N2CC(C2)OCC(F)(F)F
• Molecular Formula: C12H18F3NO2S
• Molecular Weight: 297.34 g/mol
• CAS No.: 2034590-30-0

Description

2-(Cyclopentylthio)-1-(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)ethanone is a synthetic organic compound featuring a unique combination of functional groups: a cyclopentylthioether moiety, a trifluoroethoxy-substituted azetidine ring, and a ketone group.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Core Structure	Key Substituents	Potential Applications
Target Compound	Azetidine-ketone	Cyclopentylthio, trifluoroethoxy	Enzyme inhibition (hypothetical)
8f	Benzimidazole-sulfonamide	Trifluoroethoxy, methylpyridine	Proton pump modulation
Lansoprazole	Benzimidazole-sulfinyl	Trifluoroethoxy, methyl groups	Gastric acid suppression
1-(2-Amino-6-nitrophenyl)ethanone	Nitrophenyl-ketone	Amino, nitro groups	Intermediate in dye synthesis

Key Observations :

• The trifluoroethoxy group in the target compound and 8f enhances metabolic stability by resisting oxidative degradation, a feature critical for drugs requiring prolonged half-lives.
• The azetidine ring’s conformational rigidity contrasts with the flexible benzimidazole in 8f or lansoprazole, possibly improving selectivity for compact binding pockets .

Physicochemical Properties

Table 2: Predicted Physicochemical Parameters*

Compound	Molecular Weight (g/mol)	LogP (Calculated)	Solubility (mg/mL)
Target Compound	~365.4	3.2	<0.1 (low)
8f	~580.6	4.8	<0.01 (very low)
1-(2-Amino-6-nitrophenyl)ethanone	180.16	1.5	~10 (moderate)

*Calculations based on fragment contribution methods.

Key Observations :

• The target compound’s moderate LogP (3.2) suggests better membrane permeability than 8f but lower solubility than nitroaromatic analogs like .
• The trifluoroethoxy group increases hydrophobicity, necessitating formulation optimization for in vivo studies.